molecular formula C9H11F2NO B8578731 2-Amino-2-(2,4-difluorophenyl)propan-1-ol

2-Amino-2-(2,4-difluorophenyl)propan-1-ol

Cat. No.: B8578731
M. Wt: 187.19 g/mol
InChI Key: UPVTVUZKPBPZQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-2-(2,4-difluorophenyl)propan-1-ol is a useful research compound. Its molecular formula is C9H11F2NO and its molecular weight is 187.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11F2NO

Molecular Weight

187.19 g/mol

IUPAC Name

2-amino-2-(2,4-difluorophenyl)propan-1-ol

InChI

InChI=1S/C9H11F2NO/c1-9(12,5-13)7-3-2-6(10)4-8(7)11/h2-4,13H,5,12H2,1H3

InChI Key

UPVTVUZKPBPZQC-UHFFFAOYSA-N

Canonical SMILES

CC(CO)(C1=C(C=C(C=C1)F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred 2 M LiBH4 solution (16.22 ml) at r.t. in THF under an argon atmosphere was added chlorotrimethylsilane (5.47 ml) over 2 min. The white suspension was cooled to 0° C. and (RS)-(2-amino-2-(2,4-difluoro-phenyl)-propionic acid hydrochloride (2.57 g) was added portionwise over 5 min. The ice bath was removed and the compact off-white suspension was stirred at r.t. for 20 h. The mixture was cooled again to 0° C. and treated carefully with methanol (15 ml). The mixture was stirred at r.t. for 30 min, filtered and the cake was washed with MeOH. The filtrate was concentrated. The crude product was purified by column chromatography (silica gel; gradient: CH2Cl2->CH2Cl2/MeOH 9:1) to give (RS)-2-amino-2-(2,4-difluoro-phenyl)-propan-1-ol (1.47 g, 73%) as colorless viscous oil.
Name
Quantity
16.22 mL
Type
reactant
Reaction Step One
Quantity
5.47 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
2-amino-2-(2,4-difluoro-phenyl)-propionic acid hydrochloride
Quantity
2.57 g
Type
reactant
Reaction Step Two

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